1-(4-((4-(4-Chlorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-(3,4-dimethoxyphenyl)ethanone hydrochloride
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Description
1-(4-((4-(4-Chlorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-(3,4-dimethoxyphenyl)ethanone hydrochloride is a useful research compound. Its molecular formula is C24H27Cl2N3O3S and its molecular weight is 508.46. The purity is usually 95%.
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Scientific Research Applications
Chiral Properties and Structural Analysis
The compound exhibits chiral properties due to the N—O bond acting as an element of chirality. Its structure has been analyzed, showing a twisted p-chlorophenyl-substituent out of the thiazole-2(3H)-thione plane. This structural characterization suggests potential applications in asymmetric synthesis and molecular design (Hartung et al., 2003).
Antimicrobial and Cytotoxic Activities
Azole-containing piperazine derivatives, similar in structure, have been synthesized and evaluated for their antibacterial, antifungal, and cytotoxic activities. These compounds have shown significant efficacy against various microbial strains, suggesting the potential for developing new antimicrobial agents (Gan et al., 2010).
Molecular Interactions with Biological Receptors
Studies on compounds with a similar structural framework to 1-(4-((4-(4-Chlorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-(3,4-dimethoxyphenyl)ethanone hydrochloride have investigated their interaction with biological receptors. These interactions are crucial for understanding the mechanism of action of potential therapeutic agents and for designing drugs with targeted biological activities (Shim et al., 2002).
Antifungal and Antitumor Potentials
Novel antifungal compounds have been synthesized, highlighting the potential application of similar structures in combating fungal infections. Their solubility and partitioning processes in biologically relevant solvents have been thoroughly investigated, providing insights into their pharmacokinetic properties (Volkova et al., 2020). Additionally, derivatives have been synthesized and tested for their antitumor activity, particularly against breast cancer cells, underscoring their potential in cancer therapy (Yurttaş et al., 2014).
Anti-Inflammatory Properties
Compounds with structural similarities have been synthesized and evaluated for their anti-inflammatory activities. These studies provide a basis for the development of new anti-inflammatory agents, which could lead to novel treatments for inflammatory diseases (Ahmed et al., 2017).
Properties
IUPAC Name |
1-[4-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-2-(3,4-dimethoxyphenyl)ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26ClN3O3S.ClH/c1-30-21-8-3-17(13-22(21)31-2)14-24(29)28-11-9-27(10-12-28)15-23-26-20(16-32-23)18-4-6-19(25)7-5-18;/h3-8,13,16H,9-12,14-15H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEASGZHTQFFIPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)N2CCN(CC2)CC3=NC(=CS3)C4=CC=C(C=C4)Cl)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27Cl2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.